Cas no 148210-00-8 (3-O-2'')-beta-D-glucopyranosyl>rhamnocitrin)

• Product Name: 3-O-2'')-beta-D-glucopyranosyl>rhamnocitrin
• CAS No: 148210-00-8
• MF: C₃₇H₃₈O₁₈
• MW: 770.686832904816
• CID: 2008431
• PubChem ID: 167995190
• Update Time: 2025-07-02

3-O-2'')-beta-D-glucopyranosyl>rhamnocitrin Chemical and Physical Properties

Names and Identifiers

• 3-O-2'')-beta-D-glucopyranosyl>rhamnocitrin
• 3-O-[5'''-O-feruloyl-beta-D-apiofuranosyl(1'''[*]2'')-beta-D-glucopyranosyl]rhamnocitrin
• 148210-00-8
• AKOS040763629
• 3-O-[5'''-O-feruloyl-beta-D-apiofuranosyl(1'''->2'')-beta-D-glucopyranosyl] rhamnocitrin
• FS-8263

• Inchi： 1S/C37H38O18/c1-48-20-12-22(41)27-24(13-20)52-31(18-5-7-19(39)8-6-18)32(29(27)44)54-35-33(30(45)28(43)25(14-38)53-35)55-36-34(46)37(47,16-51-36)15-50-26(42)10-4-17-3-9-21(40)23(11-17)49-2/h3-13,25,28,30,33-36,38-41,43,45-47H,14-16H2,1-2H3/b10-4+
• InChI Key： GGBVEOSSAOGQGK-ONNFQVAWSA-N
• SMILES： COC1C=C2OC(=C(C(C2=C(O)C=1)=O)OC1C(OC2C(O)C(COC(/C=C/C3C=C(OC)C(O)=CC=3)=O)(O)CO2)C(O)C(O)C(CO)O1)C1C=CC(O)=CC=1

Computed Properties

• Exact Mass: 770.20581436g/mol
• Monoisotopic Mass: 770.20581436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 55
• Rotatable Bond Count: 13
• Complexity: 1380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.362
• Topological Polar Surface Area: 270Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides

Additional information on 3-O-2'')-beta-D-glucopyranosyl>rhamnocitrin

Comprehensive Overview of 3-O-2'')-beta-D-glucopyranosyl>rhamnocitrin (CAS No. 148210-00-8): Properties, Applications, and Research Insights

3-O-2'')-beta-D-glucopyranosyl>rhamnocitrin (CAS No. 148210-00-8) is a naturally occurring flavonoid glycoside that has garnered significant attention in phytochemical and pharmacological research. This compound, characterized by its unique beta-D-glucopyranosyl linkage to the rhamnocitrin aglycone, is increasingly studied for its potential bioactive properties. As interest in plant-derived compounds surges—driven by trends in natural product drug discovery and functional food additives—this molecule stands out for its structural complexity and therapeutic promise.

The chemical structure of 3-O-2'')-beta-D-glucopyranosyl>rhamnocitrin features a glucopyranosyl moiety attached at the 3-O position of the rhamnocitrin backbone, a configuration that influences its solubility, stability, and biological interactions. Researchers have identified this compound in select plant species, particularly within the Leguminosae and Asteraceae families, where it may contribute to plant defense mechanisms. Its isolation and characterization often involve advanced techniques like HPLC-MS and NMR spectroscopy, reflecting the growing demand for precise analytical methods in natural compound identification.

Current studies highlight the potential of 3-O-2'')-beta-D-glucopyranosyl>rhamnocitrin in modulating oxidative stress and inflammation, aligning with the global focus on antioxidant-rich nutraceuticals. Preliminary in vitro data suggest it may inhibit key pro-inflammatory enzymes, such as COX-2 and LOX, making it a candidate for further investigation in chronic disease management. These findings resonate with consumer searches for "natural anti-inflammatory agents" and "plant-based therapeutics," underscoring its relevance in both academic and commercial spheres.

From a biotechnological perspective, efforts to synthesize 3-O-2'')-beta-D-glucopyranosyl>rhamnocitrin via enzymatic glycosylation or microbial fermentation are underway, addressing challenges in sustainable production. Such innovations cater to the pharmaceutical industry's need for scalable bioactive compounds while minimizing ecological impact—a priority reflected in trending queries like "green chemistry in drug development."

In cosmetic science, this compound's potential as a skin-protective agent is being explored, coinciding with market demands for botanical skincare ingredients. Its ability to scavenge free radicals and possibly enhance collagen synthesis positions it as an attractive alternative to synthetic additives, answering frequent searches such as "natural alternatives to retinol."

Despite its promise, gaps remain in understanding the pharmacokinetics and safety profile of 3-O-2'')-beta-D-glucopyranosyl>rhamnocitrin. Future research directions—often queried as "flavonoid glycosides clinical trials"—may focus on bioavailability enhancement through nanoformulations or combinatorial therapies with other phytochemicals.

In summary, 3-O-2'')-beta-D-glucopyranosyl>rhamnocitrin (CAS No. 148210-00-8) exemplifies the intersection of traditional knowledge and modern science. Its multifaceted applications across pharmacology, nutrition, and cosmeceuticals make it a compelling subject for ongoing research, while its natural origin aligns with contemporary preferences for sustainable and eco-friendly solutions in health and wellness.